N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide

• IUPAC Name: N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide
• InChI: InChI=1S/C17H18BrNO2/c1-13-5-2-3-6-16(13)21-12-4-7-17(20)19-15-10-8-14(18)9-11-15/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,20)
• InChI Key: HFFMSXLUCQPBIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide, also known as BPN14770, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various neurological disorders.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide involves the reaction of 4-bromobenzoyl chloride with 2-methylphenol to form 4-bromo-2-methylphenyl benzoate. This intermediate is then reacted with n-butyl lithium and 1-bromo-4-chlorobutane to form the desired product.

Starting Materials
4-bromobenzoyl chloride, 2-methylphenol, n-butyl lithium, 1-bromo-4-chlorobutane

Reaction
Step 1: 4-bromobenzoyl chloride is reacted with 2-methylphenol in the presence of a base such as triethylamine to form 4-bromo-2-methylphenyl benzoate., Step 2: 4-bromo-2-methylphenyl benzoate is then reacted with n-butyl lithium to form the corresponding lithium salt., Step 3: The lithium salt is then reacted with 1-bromo-4-chlorobutane to form N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide.

Mechanism Of Action

N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has a unique mechanism of action that involves the modulation of cyclic AMP (cAMP) signaling pathways in the brain. This compound has been found to inhibit the activity of phosphodiesterase-4D (PDE4D), an enzyme that breaks down cAMP in the brain. By inhibiting PDE4D, N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide increases cAMP levels in the brain, which in turn leads to the activation of protein kinase A (PKA) and the upregulation of various neuroprotective genes.

Biochemical And Physiological Effects

N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has been found to have several biochemical and physiological effects in the brain. Studies have shown that this compound can increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is essential for the growth and survival of neurons. N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has also been found to reduce the levels of inflammatory cytokines in the brain, which play a key role in the pathogenesis of various neurological disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide is its specificity for PDE4D, which makes it a promising candidate for the treatment of various neurological disorders. However, this compound has some limitations in lab experiments, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the development of N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide as a therapeutic agent. One potential application is in the treatment of Fragile X syndrome, a genetic disorder that causes intellectual disability and autism spectrum disorders. N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has been found to improve cognitive function and reduce hyperactivity in mouse models of Fragile X syndrome, suggesting that it may be effective in treating this disorder.
Another potential application is in the treatment of depression and anxiety disorders. N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has been found to increase the levels of BDNF in the brain, which has been shown to have antidepressant and anxiolytic effects. Further studies are needed to determine the efficacy of N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide in treating these disorders.
Conclusion
N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide is a promising small molecule drug that has a unique mechanism of action and potential therapeutic applications in various neurological disorders. Further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its efficacy in clinical trials.

Scientific Research Applications

N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Fragile X syndrome, and autism spectrum disorders. Several preclinical studies have demonstrated the efficacy of N-(4-bromophenyl)-4-(2-methylphenoxy)butanamide in improving cognitive function and reducing amyloid beta levels in mouse models of Alzheimer's disease.